Cas no 4261-02-3 (Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester)

Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester structure
4261-02-3 structure
Product name:Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester
CAS No:4261-02-3
MF:C14H16ClNO4
MW:297.734143257141
CID:333101
PubChem ID:254720

Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(4-chloro-3-oxobutyl)formylamino]-, ethyl ester
    • 1-Chlor-4-[N-formyl-(4-carbaethoxy-phenyl)-amino]-2-butanon; NSC79250; 1-Chlor-4-< N-formyl-(4-carbaethoxy-phenyl)-amino> -2-butanon; ethyl 4-[(4-chloro-3-oxobutyl)(formyl)amino]benzoate; AR-1I9064; CTK4I6466; AG-J-51438; AC1Q3TB7; AC1L5QUG;
    • NSC79250
    • ethyl 4-[(4-chloro-3-oxobutyl)(formyl)amino]benzoate
    • DTXSID30291949
    • 4261-02-3
    • NSC-79250
    • Inchi: InChI=1S/C14H16ClNO4/c1-2-20-14(19)11-3-5-12(6-4-11)16(10-17)8-7-13(18)9-15/h3-6,10H,2,7-9H2,1H3
    • InChI Key: YTIHVRBBTKXDRM-UHFFFAOYSA-N
    • SMILES: CCOC(C1=CC=C(N(CCC(CCl)=O)C=O)C=C1)=O

Computed Properties

  • Exact Mass: 297.07688
  • Monoisotopic Mass: 297.0767857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 63.68

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